Cas no 927996-70-1 (1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-amine)

• Product Name: 1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-amine
• CAS No: 927996-70-1
• MF: C₁₅H₁₅FN₂O₂S
• MW: 306.355205774307
• MDL: MFCD09261827
• CID: 4720181
• PubChem ID: 16642552
• Update Time: 2025-05-19

1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroquinolin-7-amine
• FNEJLWMUQMSFIS-UHFFFAOYSA-N
• VU0490396-1
• 1-(4-fluorobenzenesulfonyl)-3,4-dihydro-2H-quinolin-7-amine
• 1-(4-Fluoro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinolin-7-ylamine
• 1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-amine

• MDL： MFCD09261827
• Inchi： 1S/C15H15FN2O2S/c16-12-4-7-14(8-5-12)21(19,20)18-9-1-2-11-3-6-13(17)10-15(11)18/h3-8,10H,1-2,9,17H2
• InChI Key： FNEJLWMUQMSFIS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1C2C=C(C=CC=2CCC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 457
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 499.1±55.0 °C at 760 mmHg
• Flash Point: 255.7±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-amine

Comprehensive Overview of 1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-amine (CAS No. 927996-70-1)

The compound 1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-amine (CAS No. 927996-70-1) is a fluorinated sulfonamide derivative with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure combines a tetrahydroquinoline core with a 4-fluorobenzenesulfonyl moiety, making it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications due to its potential bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the 4-fluorobenzenesulfonyl group in this compound aligns with current trends in drug design, where fluorination is leveraged to improve pharmacokinetic properties. This compound's tetrahydroquinoline scaffold is also noteworthy, as it is a privileged structure in medicinal chemistry, often associated with CNS activity and antimicrobial effects.

One of the most frequently searched questions in scientific databases is: "What are the applications of 1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-amine?" Preliminary studies suggest its potential as a building block for kinase inhibitors or GPCR modulators, though further validation is required. Its amine functionality offers versatility for derivatization, enabling the synthesis of analogs with tailored properties. This adaptability makes it a valuable tool for hit-to-lead optimization in drug discovery campaigns.

Another hot topic in the field is the role of sulfonamide derivatives in addressing antibiotic resistance. While this compound is not an antibiotic itself, its structural features resonate with ongoing research into novel sulfonamide-based therapeutics. The fluorine atom in its structure is particularly relevant, as fluorinated drugs account for a growing percentage of FDA-approved pharmaceuticals. This trend underscores the importance of compounds like CAS No. 927996-70-1 in modern drug development.

From a synthetic chemistry perspective, the compound's tetrahydroquinoline core offers opportunities for scaffold hopping and fragment-based drug design. Its 7-amine group can serve as a handle for further functionalization, enabling the exploration of structure-activity relationships (SAR). Researchers often search for "synthetic routes to 1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-amine", highlighting the need for efficient and scalable preparation methods. Recent advances in catalytic sulfonylation and fluorination techniques could streamline its production.

In the context of green chemistry, there is growing interest in sustainable approaches to synthesizing fluorinated sulfonamides. The compound's 4-fluorobenzenesulfonyl group poses challenges and opportunities for eco-friendly synthesis. Innovations such as flow chemistry and photoredox catalysis could revolutionize the preparation of such derivatives, aligning with the pharmaceutical industry's push toward greener processes.

Quality control and analytical characterization of CAS No. 927996-70-1 are critical for its reliable use in research. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying its purity and structure. The compound's fluorine NMR signal provides a distinct fingerprint for identification, while its UV absorbance properties facilitate analytical method development. These aspects are frequently queried in scientific forums, reflecting the compound's growing prominence in chemical libraries.

Looking ahead, the compound's potential extends beyond traditional small-molecule drug discovery. Its structural features make it a candidate for proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. The fluorobenzenesulfonyl moiety could serve as an anchor for E3 ligase recruitment, while the tetrahydroquinoline core might engage target proteins. This dual functionality positions the compound at the forefront of innovative drug design strategies.

In conclusion, 1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-amine (CAS No. 927996-70-1) represents a versatile and promising chemical entity with broad applicability in pharmaceutical research. Its combination of fluorine, sulfonamide, and tetrahydroquinoline pharmacophores aligns with current trends in drug discovery, while its synthetic tractability ensures continued interest from the medicinal chemistry community. As research progresses, this compound may yield valuable insights and novel therapeutic candidates.